Cas no 128119-37-9 (Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI))

• Product Name: Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)
• CAS No: 128119-37-9
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 219036
• PubChem ID: 451965
• Update Time: 2025-04-19

Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)
• 2-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]acetonitrile
• 2-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]acetonitrile
• DTXSID70155814
• 128119-37-9
• 3'-Cyanomethyl-3'-deoxythymidine
• 3'-CH2CN-ddT

• Inchi： 1S/C12H15N3O4/c1-7-5-15(12(18)14-11(7)17)10-4-8(2-3-13)9(6-16)19-10/h5,8-10,16H,2,4,6H2,1H3,(H,14,17,18)/t8-,9+,10+/m0/s1
• InChI Key： LFZKLZXNGCWJFS-IVZWLZJFSA-N
• SMILES： O1[C@H](C[C@H](CC#N)[C@H]1CO)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 265.10635
• Monoisotopic Mass: 265.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.321
• Refractive Index: 1.545
• PSA: 102.66